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Compound of Interest

Compound Name: 4-methoxy-N-phenylbenzamide

Cat. No.: B1582878

An In-depth Technical Guide to 4-methoxy-N-phenylbenzamide

Introduction

The benzamide scaffold is a cornerstone in medicinal chemistry, forming the structural basis for
a diverse array of pharmacologically active compounds. Molecules incorporating this moiety
have demonstrated significant therapeutic applications, functioning as antipsychotics,
antiemetics, and prokinetics.[1] Recent investigations have further expanded their potential into
roles as anticonvulsant, neuroprotective, anticancer, and antimicrobial agents.[1] Within this
important class of molecules lies 4-methoxy-N-phenylbenzamide, a compound distinguished
by its specific substitution pattern. This guide provides a comprehensive technical overview of
4-methoxy-N-phenylbenzamide, detailing its chemical and physical properties, synthesis,
potential research applications, and safety protocols, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

4-methoxy-N-phenylbenzamide, also known as anisanilide, is an aromatic amide.[2] Its core
structure consists of a central amide linkage between a 4-methoxybenzoyl group and a phenyl
group. The molecular structure and fundamental properties are critical for its application in
experimental and developmental settings.

Chemical Identifiers
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A summary of the key identifiers for 4-methoxy-N-phenylbenzamide is presented below.

Identifier Value Source(s)

Molecular Formula C14H13NO2 [21[31[41[5]

Molecular Weight 227.26 g/mol [2][31[4][5]

CAS Number 7465-88-5 [2][4]1[5]
N-Phenyl-4-

Synonyms methoxybenzamide, [5]

anisanilide, p-Anisanilide

Physicochemical Properties

The physical characteristics of a compound are crucial for determining its handling, storage,
and application in various experimental setups.

Property Value Source(s)
White powder / Colourless
Appearance ] [6]
prisms
Melting Point 169 °C [2]
Crystal System Triclinic [6]
Solubility Insoluble in water. [7]

The crystal structure of 4-methoxy-N-phenylbenzamide has been determined, revealing a
triclinic system.[6] In the crystal lattice, molecules are linked by N—H---O hydrogen bonds,
forming chains that propagate in a specific crystallographic direction.[6]

Synthesis and Characterization

The synthesis of 4-methoxy-N-phenylbenzamide can be reliably achieved through the
acylation of aniline with 4-methoxybenzoyl chloride. This established method provides a direct
route to the target compound with good yield.
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Experimental Protocol: Synthesis of 4-methoxy-N-
phenylbenzamide

This protocol is adapted from established literature procedures.[6]
Materials:

e Aniline (10 mmol)

» 4-methoxybenzoyl chloride (10 mmol)

e Triethylamine (0.5 ml)

e Dichloromethane (15 ml)

» Ethyl alcohol (for recrystallization)

e 100 ml round-bottom flask

e Condenser

o Magnetic stirrer

Procedure:

To a 100 ml round-bottom flask, add aniline (0.93 g, 10 mmol), dichloromethane (15 ml), and
triethylamine (0.5 ml).

» Begin magnetic stirring of the mixture.

e Gradually add 4-methoxybenzoyl chloride (1.70 g, 10 mmol) to the flask.

 Stir the reaction mixture at room temperature for 1 hour.

e Attach a condenser to the flask and reflux the mixture for 2 hours.

» Upon cooling, the product will precipitate as a white powder.
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o Collect the solid by filtration and wash it three times with water and then with
dichloromethane.

 For purification, recrystallize the crude product from an ethyl alcohol solution to yield
colourless prisms of 4-methoxy-N-phenylbenzamide.

Synthesis Workflow Diagram

Reactants
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Caption: Workflow for the synthesis of 4-methoxy-N-phenylbenzamide.

Characterization

The identity and purity of synthesized 4-methoxy-N-phenylbenzamide can be confirmed using
standard analytical techniques. Published data is available for various spectral methods
including *H NMR, GC-MS, and IR spectroscopy, which can be used as references for
validation.[3]

Applications in Drug Discovery and Research
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While 4-methoxy-N-phenylbenzamide itself is primarily a research chemical, its structural
motif is of significant interest in drug discovery. The broader N-phenylbenzamide class serves
as a versatile scaffold for developing novel therapeutic agents.

Antiviral Potential

Research into N-phenylbenzamide derivatives has revealed promising antiviral properties. A
study focused on developing inhibitors for Enterovirus 71 (EV 71), a virus responsible for hand-
foot-mouth disease, synthesized a series of novel N-phenylbenzamide compounds.[8] One
analog, 3-amino-N-(4-bromophenyl)-4-methoxybenzamide, demonstrated potent activity
against several EV 71 strains at low micromolar concentrations with low cytotoxicity, identifying
it as a promising lead compound for further development.[8] This suggests that the 4-methoxy-
N-phenylbenzamide core could be a valuable starting point for designing new antiviral drugs.

Broad Pharmacological Relevance of the Benzamide
Scaffold

The benzamide structure is a privileged scaffold in pharmacology. Its derivatives have been
successfully developed for a wide range of therapeutic uses.[1] This established history
provides a strong rationale for exploring novel derivatives like 4-methoxy-N-phenylbenzamide
and its analogs for new biological activities, including but not limited to anticancer,
antimicrobial, and neuroprotective effects.[1]

Safety and Handling

Proper handling of 4-methoxy-N-phenylbenzamide is essential in a laboratory setting. Based
on available safety data, the compound is classified as an irritant.

Hazard Identification:

o Skin Irritation: Causes skin irritation.[9]

o Eye Irritation: Causes serious eye irritation.[9]

o Respiratory Irritation: May cause respiratory irritation.[9]

Recommended Safety Precautions:
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» Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.
o Skin Protection: Wear impervious gloves and a lab coat.

o Respiratory Protection: If dusts are generated, use an appropriate particulate respirator
(e.g., N95).

o Handling: Avoid contact with skin, eyes, and clothing. Avoid the formation of dust and
aerosols.

o Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as strong acids.

Conclusion

4-methoxy-N-phenylbenzamide is a well-characterized compound with a straightforward
synthesis. While its direct therapeutic applications are not yet established, its structural
relationship to the pharmacologically significant benzamide family makes it a molecule of high
interest. The demonstrated success of its analogs, particularly in antiviral research, highlights
its potential as a valuable scaffold for the design and development of new therapeutic agents.
This guide provides the foundational knowledge for researchers to safely handle, synthesize,
and explore the potential of 4-methoxy-N-phenylbenzamide in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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